Cas no 214750-76-2 (Fmoc-β-cyclopropyl-L-Alanine)

• Product Name: Fmoc-β-cyclopropyl-L-Alanine
• CAS No: 214750-76-2
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• MDL: MFCD00798640
• CID: 66903
• PubChem ID: 7021125
• Update Time: 2025-05-23

Fmoc-β-cyclopropyl-L-Alanine Chemical and Physical Properties

Names and Identifiers

• Fmoc-.beta.-cyclopropyl-Ala-OH
• Fmoc-β-cyclopropyl-L-Alanine
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-cyclopropylpropanoic acid
• Fmoc-(S)-3-Cyclopropylalanine
• Fmoc-b-cyclopropyl-Ala-OH
• Fmoc-beta-cyclopropyl-L-alanine
• Fmoc-beta-cyclopropyl-L-Ala-OH
• Fmoc-L-Cpa-OH
• Fmoc-L-Cyclopropylalanine
• Fmoc-β-cyclopropyl-Ala-OH
• FMOC-ALA(CPRO)-OH
• FMOC-ALA(CYCLOPROPYL)-OH
• Fmoc-b-cyclopropyl-L-Ala-OH
• FMOC-L-ALA(3-CYCLOPROPYL)
• N-FMOC-CYCLOPROPYL ALANINE
• A-cyclopropyl-L-Alanine
• J-014093
• DTXSID00944071
• Z2066058623
• Fmoc-
• (2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• F52524
• Fmoc-L-cyclopropylalanine, AldrichCPR
• MFCD00798640
• Fmoc-Ala(cPropyl)-OH
• 3-Cyclopropyl-N-{[(9H-fluoren-9-yl)methoxy](hydroxy)methylidene}alanine
• (2S)-3-cyclopropyl-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
• SCHEMBL5324353
• Fmoc-Ala(beta-cyclopropyl)-OH
• (2S)-3-cyclopropyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• 214750-76-2
• CS-W022732
• (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-cyclopropylpropanoic acid
• Fmoc-I(2)-cyclopropyl-L-Alanine
• AC-25304
• AKOS015949966
• DS-7894
• AKOS015837219
• EN300-624070
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-beta-cyclopropyl-L-alanine
• Fmoc-3-Cyclopropylalanine
• HY-W041992
• Fmoc-ss-cyclopropyl-L-Alanine; N-Fmoc-cyclopropyl alanine; N-(9-fluorenylmethoxycarbonyl)-3-cyclopropyl-L-alanine; (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-cyclopropylpropanoic Acid
• DA-53316

• MDL： MFCD00798640
• Inchi： 1S/C21H21NO4/c23-20(24)19(11-13-9-10-13)22-21(25)26-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18-19H,9-12H2,(H,22,25)(H,23,24)/t19-/m0/s1
• InChI Key： DRGUEWQZLABTFG-IBGZPJMESA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 351.14700
• Monoisotopic Mass: 351.147058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 4.2

Experimental Properties

• Density: 1.291
• Melting Point: 157-159°C
• Boiling Point: 583.5°Cat760mmHg
• Flash Point: 306.7°C
• PSA: 75.63000
• LogP: 4.16930
• Specific Rotation: -12.8° (c=1 in DMF)

Fmoc-β-cyclopropyl-L-Alanine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• HazardClass：IRRITANT
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-β-cyclopropyl-L-Alanine

Fmoc-β-cyclopropyl-L-Alanine: A Comprehensive Overview

The compound with CAS No. 214750-76-2, commonly referred to as Fmoc-β-cyclopropyl-L-Alanine, is a significant molecule in the field of organic chemistry and biochemistry. This compound is a derivative of L-alanine, a naturally occurring amino acid, and is modified with an Fmoc (9-fluorenylmethyloxycarbonyl) protecting group and a β-cyclopropyl substituent. The combination of these functional groups makes Fmoc-β-cyclopropyl-L-Alanine a versatile building block in peptide synthesis, drug discovery, and materials science.

Fmoc-β-cyclopropyl-L-Alanine has gained attention due to its unique structural properties and potential applications in medicinal chemistry. The Fmoc group is widely used as a protecting group in solid-phase peptide synthesis (SPPS), ensuring efficient synthesis of complex peptides. The β-cyclopropyl substituent introduces strain and rigidity into the molecule, which can enhance bioactivity and improve pharmacokinetic properties. Recent studies have explored the use of this compound in designing bioactive peptides with improved stability and selectivity.

One of the most promising applications of Fmoc-β-cyclopropyl-L-Alanine is in the development of peptide-based therapeutics. Researchers have demonstrated that incorporating cyclopropane rings into peptide backbones can significantly alter their conformational flexibility and interaction profiles. For instance, a study published in *Nature Communications* highlighted the potential of this compound in designing peptides with enhanced resistance to enzymatic degradation, making them ideal candidates for drug delivery systems.

In addition to its role in peptide synthesis, Fmoc-β-cyclopropyl-L-Alanine has been utilized in the construction of macrocyclic compounds and supramolecular assemblies. The cyclopropane ring's strained geometry facilitates π-π interactions and hydrogen bonding, enabling the formation of stable supramolecular structures. This property has been leveraged in the design of self-assembling peptides for tissue engineering and nanotechnology applications.

Recent advancements in computational chemistry have also shed light on the electronic properties of Fmoc-β-cyclopropyl-L-Alanine. Quantum mechanical studies reveal that the cyclopropane ring introduces significant ring strain, which can be exploited to modulate electronic transitions and enhance fluorescence properties. This makes the compound a potential candidate for fluorescent probes in bioimaging applications.

The synthesis of Fmoc-β-cyclopropyl-L-Alanine involves a multi-step process that combines traditional organic synthesis techniques with modern protecting group strategies. The Fmoc group is typically introduced via nucleophilic acyl substitution, while the β-cyclopropyl substituent is incorporated through cyclopropanation reactions or alkylation methods. Optimization of these steps ensures high yields and purity, which are critical for downstream applications.

Despite its numerous advantages, the use of Fmoc-β-cyclopropyl-L-Alanine presents some challenges. The strained cyclopropane ring can lead to steric hindrance during peptide assembly, potentially limiting sequence diversity. However, recent innovations in peptide design software have enabled researchers to predict and mitigate such issues, paving the way for more efficient synthesis strategies.

In conclusion, Fmoc-β-cyclopropyl-L-Alanine (CAS No. 214750-76-2) is a versatile compound with wide-ranging applications in organic chemistry, biochemistry, and materials science. Its unique combination of functional groups makes it an invaluable tool for designing advanced biomolecules and functional materials. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in scientific advancements.